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Compound of Interest

Compound Name: Lanthanum carbide

Cat. No.: B083422

For researchers, scientists, and drug development professionals, this guide provides a
comprehensive comparison of the superconducting transition temperature (Tc) of La2Czl2 with
alternative superconducting materials. Detailed experimental protocols and supporting data are
presented to offer a clear and objective analysis.

The layered electrides, a class of materials where electrons act as anions, have garnered
significant interest for their potential exotic electronic properties, including superconductivity.
Among these, the rare-earth carbide halide LazC:zl2 presents an intriguing case study. This
guide delves into the superconducting nature of LazCzl2 and benchmarks its performance
against other notable superconducting materials.

Comparative Analysis of Superconducting
Transition Temperatures

The superconducting transition temperature is a critical parameter for characterizing and
comparing superconductors. Below is a summary of the Tc for La2Czl2 and a selection of
alternative layered superconductors.
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Superconducting

. Transition

Material Class Compound Notes
Temperature (Tc)
(K)

) ) Superconductivity can
Rare-Earth Carbide Not superconducting ]
) LazCzl2 be induced through
Halide down to 2 K

halogen substitution.

Demonstrates the
La2C2(10.9CI0.1)2 2.2 sensitivity of Tc to

chemical composition.

Isostructural
Laz2C2Br2 6.2 compound exhibiting

superconductivity.

Chlorine substitution
La2C2Br2 (with CI - enhances the
substitution) ' superconducting

transition temperature.

A related rare-earth

Y2Cazl2 ~10 carbide halide with a
higher Tc.
Theoretical
) ) predictions suggest
2D Electrides Y2C 0.9 (Predicted)

superconductivity in
this 2D electride.[1][2]

Another promising 2D
electride with a

CazN 4.7 (Predicted)
theoretically predicted
Tc.[3]

Cuprates YBaz2Cus0O7 (YBCO) ~93 A well-known high-
temperature
superconductor,
providing a
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benchmark for high-Tc

materials.
Iron-Based A simple iron-based
FeSe ~8
Superconductors superconductor.

Experimental Protocols

Precise determination of the superconducting transition temperature relies on robust
experimental methodologies. Below are detailed protocols for the synthesis of La2Czlz and the
measurement of its superconducting properties.

Synthesis of LazCzlz and its Derivatives

The synthesis of layered rare-earth carbide halides like La>C:lz is typically achieved through
high-temperature solid-state reactions.

Starting Materials:

e Lanthanum (La) metal (99.9% purity)

o Lanthanum(lll) iodide (Lals) (anhydrous, 99.99% purity)
o Graphite (C) powder (spectroscopic grade)

Procedure:

e The stoichiometric amounts of La metal, Lals, and graphite are thoroughly mixed in an
argon-filled glovebox to prevent oxidation.

e The mixture is pressed into a pellet under a pressure of approximately 1-2 GPa.
e The pellet is sealed in a tantalum or niobium tube under an inert argon atmosphere.

e The sealed tube is then placed in a quartz ampoule, which is subsequently evacuated and
sealed.
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e The ampoule is heated in a furnace to 800-1000 °C over several hours and held at that
temperature for an extended period (typically 24-48 hours) to ensure a complete reaction.

e The furnace is then slowly cooled to room temperature.
e The resulting product is a polycrystalline powder of La2Czl-.

o For the synthesis of halogen-substituted derivatives such as La2C2(10.9CI0.1)z2, a
stoichiometric amount of LaCls is added to the initial mixture.

Determination of Superconducting Transition Temperature (Tc)

The superconducting transition temperature is experimentally determined by measuring the
temperature dependence of a material's electrical resistivity and magnetic susceptibility.

1. Four-Probe Resistivity Measurement:

o Apparatus: A cryostat capable of reaching temperatures below the expected Tc, a
temperature controller, a current source, and a voltmeter.

o Sample Preparation: A small bar-shaped sample is cut from the synthesized pellet. Four
electrical contacts are made on the sample using silver paint or wire bonding.

e Procedure:

o

The sample is mounted in the cryostat, and the electrical leads are connected.
o A constant DC current is passed through the two outer probes.

o The voltage across the two inner probes is measured as the temperature is slowly swept
downwards.

o The resistance is calculated using Ohm's law (R = V/I).

o The Tc is identified as the temperature at which the resistance drops to zero or a value
close to zero, marking the transition to the superconducting state.

2. Magnetic Susceptibility Measurement (Meissner Effect):
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e Apparatus: A SQUID (Superconducting Quantum Interference Device) magnetometer or a
vibrating sample magnetometer (VSM) with a low-temperature capability.

e Procedure:
o The sample is placed in the magnetometer.
o The sample is cooled in a zero magnetic field to a temperature well below the expected Tc.

o A small magnetic field is applied, and the magnetic moment of the sample is measured as
the temperature is slowly increased.

o In the superconducting state, the material will expel the magnetic field (Meissner effect),
resulting in a strong diamagnetic signal (negative magnetic susceptibility).

o The Tc is identified as the onset temperature of the diamagnetic transition.

Experimental Workflow and Logical Relationships

The following diagrams illustrate the key experimental workflows for synthesizing and
characterizing Laz2Czl2.
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Caption: Experimental workflow for the synthesis and characterization of LazCzl=.
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Caption: Logical relationship between material properties and superconductivity in LazCala.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. researchgate.net [researchgate.net]
e 2.researchgate.net [researchgate.net]

o 3. arxiv.org [arxiv.org]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b083422?utm_src=pdf-body-img
https://www.benchchem.com/product/b083422?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/319476538_Two_Dimensional_Superconductor_in_Electride
https://www.researchgate.net/figure/Superconductivity-of-Y2C-and-MgONa-Black-and-red-lines-are-electron-phonon-coupling_fig4_319476538
https://arxiv.org/pdf/2203.15669
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083422?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Validation & Comparative

Check Availability & Pricing

 To cite this document: BenchChem. [Unveiling the Superconducting Properties of La2Czl2: A
Comparative Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b083422#confirming-superconducting-transition-
temperature-of-la-c-i]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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